Cas no 2228359-71-3 (1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol)

• Product Name: 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol
• CAS No: 2228359-71-3
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 5791455
• PubChem ID: 165974382
• Update Time: 2025-11-02

1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1971026
• 2228359-71-3
• 1-{[2-(difluoromethoxy)-3-methylphenyl]methyl}cyclopropan-1-ol
• 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol

• Inchi： 1S/C12H14F2O2/c1-8-3-2-4-9(7-12(15)5-6-12)10(8)16-11(13)14/h2-4,11,15H,5-7H2,1H3
• InChI Key： BZGNGGSEWHOOOA-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1CC1(CC1)O)F

Computed Properties

• Exact Mass: 228.09618601g/mol
• Monoisotopic Mass: 228.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol

Comprehensive Overview of 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol (CAS No. 2228359-71-3)

The compound 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol (CAS No. 2228359-71-3) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of cyclopropanol derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a difluoromethoxy group and a cyclopropane ring in its structure enhances its potential as a building block for bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol aligns with this trend, as the difluoromethoxy moiety contributes to its lipophilicity and resistance to enzymatic degradation. Researchers are particularly interested in its potential as an intermediate for small-molecule therapeutics, especially in the development of central nervous system (CNS) drugs and anti-inflammatory agents.

The synthesis of 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol involves multi-step organic reactions, including cyclopropanation and etherification. Its CAS No. 2228359-71-3 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. The compound's molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness and environmental impact.

From an environmental perspective, the difluoromethoxy group in 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol has been studied for its biodegradability and toxicity profile. While fluorinated compounds are often persistent in the environment, advancements in green chemistry have enabled the design of safer alternatives. This compound's potential applications in sustainable agriculture and biodegradable materials are areas of active investigation.

In the context of AI-driven drug discovery, 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol has been flagged as a promising candidate for virtual screening. Machine learning models trained on chemical descriptors can predict its interactions with biological targets, accelerating the identification of novel therapeutics. This aligns with the growing interest in computational chemistry and high-throughput screening methodologies.

The compound's physicochemical properties, such as its solubility and stability under various pH conditions, are essential for formulation scientists. Recent studies have explored its compatibility with nanoparticle delivery systems, which could enhance its bioavailability for therapeutic applications. These innovations are particularly relevant to the personalized medicine movement, where tailored drug formulations are becoming increasingly important.

In summary, 1-{2-(difluoromethoxy)-3-methylphenylmethyl}cyclopropan-1-ol (CAS No. 2228359-71-3) represents a fascinating intersection of medicinal chemistry, environmental science, and advanced drug delivery. Its structural complexity and functional groups make it a valuable subject for ongoing research, with potential applications spanning pharmaceuticals, agrochemicals, and material science. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the development of next-generation bioactive molecules.